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Compound of Interest

Heptadecan-9-yl 10-
Compound Name:
bromodecanoate

Cat. No.: B15548615

Technical Support Center: Heptadecan-9-yl 10-
bromodecanoate

Welcome to the technical support center for "Heptadecan-9-yl 10-bromodecanoate.” This
guide is designed to assist researchers, scientists, and drug development professionals in
troubleshooting issues related to the use of this molecule, with a particular focus on
overcoming low coupling efficiency in nucleophilic substitution reactions.

Frequently Asked Questions (FAQs)

Q1: What is Heptadecan-9-yl 10-bromodecanoate?

Heptadecan-9-yl 10-bromodecanoate is a lipid molecule with the chemical formula
C27H53Br0O2.[1] It is primarily used as an intermediate in the synthesis of other complex lipid
molecules.[2] Its structure consists of a long hydrocarbon chain with a bromine atom at the 10-
position of the decanoate group, making it a suitable substrate for nucleophilic substitution
reactions. The bromide ion is a good leaving group for such reactions.[3]

Q2: What are the common applications of this compound?

This compound is a building block for the synthesis of various lipid-based structures, including
those used in the formation of lipid nanoparticles for drug delivery applications.[2][4] The
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bromo-functional group allows for the attachment of various moieties through nucleophilic
substitution.

Q3: What type of reaction is typically used to couple a molecule to Heptadecan-9-yl 10-
bromodecanoate?

The most common reaction is a nucleophilic substitution, where a nucleophile attacks the
carbon atom attached to the bromine, displacing the bromide ion. This can proceed through
either an SN1 or SN2 mechanism, depending on the reaction conditions and the nature of the
nucleophile.[5][6][7]

Troubleshooting Low Coupling Efficiency

Low coupling efficiency is a common challenge in organic synthesis. The following sections
provide a structured approach to identifying and resolving the root causes of poor reaction
yields when using Heptadecan-9-yl 10-bromodecanoate.

Initial Troubleshooting Workflow

If you are experiencing low yields, this workflow can help you diagnose the potential issue.
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Low Coupling Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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